Cas no 865798-14-7 (5-ethynyl-1-methyl-2-(methylsulfanyl)-1H-imidazole)

• Product Name: 5-ethynyl-1-methyl-2-(methylsulfanyl)-1H-imidazole
• CAS No: 865798-14-7
• MF: C₇H₈N₂S
• MW: 152.216819763184
• MDL: MFCD28361695
• CID: 3219979
• PubChem ID: 21097347
• Update Time: 2025-05-21

5-ethynyl-1-methyl-2-(methylsulfanyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1H-IMIDAZOLE, 5-ETHYNYL-1-METHYL-2-(METHYLTHIO)-
• 5-ethynyl-1-methyl-2-(methylsulfanyl)-1H-imidazole
• DERUBAKOCHWKEG-UHFFFAOYSA-N
• SCHEMBL4039764
• 865798-14-7
• 5-ethynyl-1-methyl-2-methylsulfanyl-1H-imidazole
• EN300-19372372

• MDL： MFCD28361695
• Inchi： 1S/C7H8N2S/c1-4-6-5-8-7(10-3)9(6)2/h1,5H,2-3H3
• InChI Key： DERUBAKOCHWKEG-UHFFFAOYSA-N
• SMILES： S(C)C1=NC=C(C#C)N1C

Computed Properties

• Exact Mass: 152.04081944Da
• Monoisotopic Mass: 152.04081944Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 43.1Ų

Additional information on 5-ethynyl-1-methyl-2-(methylsulfanyl)-1H-imidazole

Comprehensive Overview of 5-ethynyl-1-methyl-2-(methylsulfanyl)-1H-imidazole (CAS No. 865798-14-7)

5-ethynyl-1-methyl-2-(methylsulfanyl)-1H-imidazole (CAS No. 865798-14-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound belongs to the imidazole family, a class of heterocyclic compounds known for their broad applications in medicinal chemistry, agrochemicals, and material science. The presence of an ethynyl group and a methylsulfanyl moiety in its structure makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for imidazole derivatives has surged, driven by their role in drug discovery and development. Researchers are particularly interested in 5-ethynyl-1-methyl-2-(methylsulfanyl)-1H-imidazole due to its potential as a building block for kinase inhibitors and anticancer agents. The compound's ability to participate in click chemistry reactions, facilitated by its ethynyl group, has made it a valuable tool in bioconjugation and proteomics studies. This aligns with the growing trend of precision medicine and targeted therapy, which are hot topics in the scientific community.

The synthesis of 5-ethynyl-1-methyl-2-(methylsulfanyl)-1H-imidazole typically involves multi-step organic reactions, including alkylation and thiolation processes. Its CAS No. 865798-14-7 serves as a unique identifier in chemical databases, ensuring accurate referencing in patents and research papers. The compound's stability under various conditions makes it suitable for high-throughput screening and combinatorial chemistry, which are critical for accelerating drug discovery pipelines.

From an industrial perspective, 5-ethynyl-1-methyl-2-(methylsulfanyl)-1H-imidazole is often utilized in the production of advanced intermediates for biopharmaceuticals. Its compatibility with green chemistry principles, such as reduced solvent usage and lower energy consumption, aligns with the global push for sustainable manufacturing. This is particularly relevant as industries seek to minimize their carbon footprint while maintaining high yields and purity standards.

In the context of AI-driven drug discovery, 5-ethynyl-1-methyl-2-(methylsulfanyl)-1H-imidazole has been featured in computational studies predicting its binding affinity to various biological targets. The rise of machine learning in chemistry has enabled researchers to explore its potential applications more efficiently, reducing the time and cost associated with traditional trial-and-error methods. This synergy between computational chemistry and experimental validation is a key focus area for modern research.

Safety and handling of 5-ethynyl-1-methyl-2-(methylsulfanyl)-1H-imidazole are also critical considerations. While it is not classified as a hazardous substance, proper storage conditions—such as protection from moisture and light—are recommended to maintain its integrity. Laboratories often prioritize GLP (Good Laboratory Practice) guidelines when working with such compounds to ensure reproducibility and data reliability.

The future prospects of 5-ethynyl-1-methyl-2-(methylsulfanyl)-1H-imidazole are promising, with ongoing studies exploring its utility in nanotechnology and drug delivery systems. Its modular structure allows for easy functionalization, making it adaptable to emerging trends in personalized medicine. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in next-generation therapeutics and materials.